Cas no 1378272-35-5 (7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 1378272-35-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5560344
• PubChem ID: 22278541
• Update Time: 2025-11-07

7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C10H11NO3/c12-7-2-1-6-3-4-11-9(10(13)14)8(6)5-7/h1-2,5,9,11-12H,3-4H2,(H,13,14)
• InChI Key： YTWPGUQMZQRYGM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC(O)=C2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Introduction to 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 1378272-35-5)

7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1378272-35-5, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of a hydroxyl group at the 7-position and a carboxylic acid moiety at the 1-position contributes to its unique chemical properties and potential therapeutic applications.

The 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid structure is of particular interest due to its resemblance to natural alkaloids found in various plants. These alkaloids have been extensively studied for their roles in neurobiology and as precursors to bioactive molecules. The compound’s ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid interacts with biological systems. Studies utilizing high-throughput screening and structure-based drug design have identified this compound as a promising candidate for further development. Its potential applications span across multiple therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer.

In the realm of drug development, the synthesis of derivatives of 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid has been a focus of research. By modifying its core structure, scientists aim to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. For instance, introducing fluorine atoms or other substituents can improve metabolic stability and binding affinity.

The role of 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid in central nervous system (CNS) pharmacology is particularly noteworthy. Tetrahydroisoquinoline derivatives have shown promise in treating neurodegenerative diseases such as Parkinson’s disease and Alzheimer’s disease. The hydroxyl group at the 7-position is crucial for its interaction with neurotransmitter receptors, making it a key target for modulating neuronal activity.

Moreover, the compound’s carboxylic acid functionality allows for further chemical modifications that can enhance its solubility and bioavailability. This property is essential for developing oral formulations that can effectively reach target tissues in the body. Researchers have explored various synthetic pathways to introduce additional functional groups while preserving the core tetrahydroisoquinoline scaffold.

Current research also highlights the potential of 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid as an intermediate in the synthesis of more complex bioactive molecules. Its structural framework provides a versatile platform for exploring new chemical entities with tailored biological properties. This approach aligns with the growing trend in medicinal chemistry toward rational drug design and targeted therapy.

The compound’s significance extends beyond academic research; it has garnered attention from pharmaceutical companies seeking novel therapeutics. Preclinical studies have demonstrated its potential efficacy in models of inflammation and pain management. These findings underscore the importance of continued investigation into the pharmacological profile of 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid.

In conclusion,7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 1378272-35-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new treatments across various therapeutic domains. As our understanding of its mechanisms of action evolves, this compound is poised to play a pivotal role in future drug development efforts.